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Compound of Interest

Compound Name: Cyclopropane-D6

CAS No.: 2207-64-9

Cat. No.: B3044124

Get Quote

Executive Safety Summary
Immediate Action Required: If you are currently managing a compromised cylinder or an active

leak, evacuate the area immediately and activate your facility’s emergency response plan.

Cyclopropane-D6 is a Class 2.1 Flammable Gas with a wide flammability range (2.4% –

10.4% in air) and high ring-strain energy (~27.5 kcal/mol), making it significantly more reactive

and energetic than open-chain alkanes.[1]

Core Disposal Directive:

Primary Route: Return to Supplier (Isotope Manufacturer).

Secondary Route: Licensed Hazardous Waste Incineration.

Prohibited: Do NOT vent directly to the atmosphere via fume hoods. Do NOT dispose of in

standard trash.
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To ensure safety, one must understand the causality of the hazard. Cyclopropane-D6 is not

merely a flammable gas; it is a stored-energy system.

Property Value Implication for Disposal

CAS Number 2207-64-9
Unique identifier for waste

manifests.

UN Number 1027
Required for DOT

shipping/transport.

Flash Point < -100 °C
Ignites instantly upon release

near a spark.

Ring Strain ~27.5 kcal/mol

High Energy Release:

Combustion is more violent

than propane.

Vapor Density 1.45 (Air = 1)

Pooling Hazard: Gas sinks and

accumulates in low

areas/drains.

RCRA Code D001 (Ignitable)
Must be treated as hazardous

solvent/gas waste.

Pre-Disposal Assessment Workflow
Before taking physical action, categorize the waste stream.[1] This decision matrix ensures

compliance with EPA (40 CFR) and local EH&S regulations.
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Identify Cyclopropane-D6 State
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Figure 1: Decision Logic for Cyclopropane-D6 Disposal Routes.

Detailed Disposal Protocols
Protocol A: Cylinder Return (The "Gold Standard")
Most deuterated gases are sold in high-value cylinders (e.g., lecture bottles or carbon steel

cylinders) that suppliers (Cambridge Isotope Labs, Sigma-Aldrich/Merck, Linde) are

contractually obligated or willing to retrieve.[1]

Step-by-Step Procedure:

Pressure Check: Ensure the cylinder is not completely evacuated. Leave 20-25 psig of

positive pressure.

Why? A completely empty cylinder can "suck back" atmospheric moisture or contaminants,

corroding the interior and rendering it unsafe for refilling.

Valve Security: Close the main valve tightly. Install the threaded gas-tight plug (if available)

into the valve outlet.
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Cap Installation: Screw on the protective metal valve cap.

Safety Note: Never transport a cylinder with the regulator attached.[2] If the cylinder falls,

the regulator can shear off, turning the cylinder into a projectile.[1][3]

Labeling: Mark the cylinder clearly with "EMPTY" or "RETURN TO VENDOR" using non-

permanent tags.

Logistics: Contact the supplier for a Return Authorization (RA) number.

Protocol B: Reaction Waste (Solvent Stream)
If Cyclopropane-D6 was bubbled into a reaction mixture and remains dissolved:

Segregation: Do not mix with oxidizers (e.g., peroxides, nitric acid).[1] Cyclopropane is a

reducing agent.

Container: Collect in a standard solvent waste container (HDPE or Glass) compatible with

the primary solvent.

Labeling: The waste tag must explicitly list "Cyclopropane-D6" as a constituent.

Critical: Check the "Flammable" hazard box.[4]

Venting: If the solution is off-gassing, use a vented cap (e.g., circum-vent) to prevent

pressure buildup, and store in a chemical fume hood until pickup.[1]

Protocol C: Non-Returnable Cylinder Disposal
If the cylinder is old, damaged, or from a defunct supplier (orphan cylinder):

Do Not Vent: Never attempt to vent a lecture bottle of cyclopropane into a fume hood. The

volume of gas can easily exceed the Lower Explosive Limit (LEL) in the ductwork.

Inventory: Log the cylinder size, estimated pressure, and condition (corroded/intact).

Contractor Handoff: Arrange pickup by a licensed hazardous waste vendor (e.g., Clean

Harbors, Veolia).[1] They will perform "lab packing," where the cylinder is packed in
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vermiculite and transported for controlled incineration or remote opening.

Emergency Procedures & Storage Logic
Storage Configuration (Prevention)
Proper storage is the first step of disposal planning.
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Figure 2: Mandatory storage configuration to prevent pre-disposal incidents.

Leak Response
Identify: If you smell a sweet, ether-like odor (characteristic of cyclopropane) or see a

pressure drop.

Isolate: Eliminate all ignition sources (Bunsen burners, hot plates, static sources).[1]

Evacuate: Move personnel to a safe distance.

Ventilate: If safe, maximize lab ventilation (purge button). Do not toggle electrical switches

(lights/equipment) as this may generate a spark.

Regulatory Compliance Reference
Adherence to these codes protects your facility from fines and liability.

EPA RCRA: Classified as D001 (Ignitable Characteristic).
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DOT (Dept. of Transportation): UN 1027, Class 2.1 (Flammable Gas).[1]

OSHA: 29 CFR 1910.101 (Compressed Gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Waste Code [rcrainfo.epa.gov]

2. open.alberta.ca [open.alberta.ca]

3. Compressed Gas Cylinder Safety – EHS [ehs.mit.edu]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Cyclopropane-D6: Proper Disposal & Management
Protocols[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044124/docs#cyclopropane-d6-proper-disposal-
management-protocols-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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